Cas no 2138248-37-8 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester
• CAS No: 2138248-37-8
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5300911
• Update Time: 2025-10-24

1H-1,2,3-Triazole-5-carboxylic acid, 4-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester

• Inchi： 1S/C10H16N4O2/c1-10(2)5-4-6(11-10)7-8(9(15)16-3)13-14-12-7/h6,11H,4-5H2,1-3H3,(H,12,13,14)
• InChI Key： RQZCQQZUXTULCZ-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C2CCC(C)(C)N2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic Acid, 4-(5,5-Dimethyl-2-Pyrrolidinyl)-, Methyl Ester (CAS No: 2138248-37-8)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, specifically its derivative 4-(5,5-dimethyl-2-pyrrolidinyl)-methyl ester, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is identified by the CAS number 2138248-37-8, which uniquely distinguishes it in scientific literature and regulatory databases.

The structure of this compound is characterized by a triazole ring system fused with a carboxylic acid group and a methyl ester substituent at the 4-position of the pyrrolidine ring. The presence of the triazole moiety is particularly notable due to its known biological activity and stability in various chemical environments. Recent studies have highlighted the importance of triazoles in drug design, particularly as they can serve as versatile platforms for modulating pharmacokinetic properties and enhancing bioavailability.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules in the pharmaceutical industry. The methyl ester group can be easily modified to introduce additional functional groups, enabling chemists to explore a wide range of chemical transformations. For instance, recent research has demonstrated that the conversion of the methyl ester to other acid derivatives can significantly alter the compound's solubility and bioavailability profiles.

In terms of synthesis, this compound can be prepared via a variety of methods, including click chemistry approaches that leverage the reactivity of azides and alkynes under copper catalysis. These methods are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemical synthesis practices.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. For example, molecular docking studies have revealed that this molecule exhibits strong binding affinities to certain protein targets associated with inflammatory diseases and cancer pathways.

Moreover, recent advancements in green chemistry have inspired innovative approaches to synthesizing this compound using biocatalysts or renewable feedstocks. These methods not only reduce environmental impact but also offer cost-effective alternatives for large-scale production.

In conclusion, the compound 1H-1,2,3-Triazole-5-carboxylic acid, specifically its derivative with CAS number 2138248-37-8, represents a valuable asset in contemporary chemical research due to its unique structure and versatile functional groups.